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Introduction

Transient Receptor Potential Canonical 6 (TRPCB6) is a non-selective cation channel that plays
a crucial role in various physiological processes by mediating calcium and sodium influx into
cells.[1] Dysregulation of TRPC6 activity has been implicated in a range of pathologies,
including kidney disease, cardiac hypertrophy, and pulmonary hypertension.[1] As such,
TRPC6 has emerged as a promising therapeutic target. DS88790512 is a potent and selective
inhibitor of TRPC6, with a reported IC50 of 11 nM.[2] This document provides a detailed
protocol for utilizing Western blotting to confirm the inhibitory effect of DS88790512 on TRPC6
protein expression in a cellular context. While DS88790512 is known to block channel activity,
this protocol is designed to investigate whether it also affects TRPC6 protein levels, a common
secondary effect of targeted inhibitors.

TRPC6 Signaling Pathway

TRPCE6 is typically activated downstream of G-protein coupled receptors (GPCRSs) and receptor
tyrosine kinases (RTKSs).[3] Upon ligand binding, these receptors activate Phospholipase C
(PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG). DAG is the primary endogenous activator of
TRPCG6. The subsequent influx of calcium through the activated TRPC6 channel can initiate a
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cascade of downstream signaling events, most notably the activation of the calcineurin-NFAT
(Nuclear Factor of Activated T-cells) pathway, which plays a key role in gene transcription
related to cell growth and differentiation.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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